Cas no 61299-61-4 (9-Acridinamine, 4-methoxy-N-methyl-)

9-Acridinamine, 4-methoxy-N-methyl- structure
61299-61-4 structure
Product Name:9-Acridinamine, 4-methoxy-N-methyl-
CAS No:61299-61-4
MF:C15H14N2O
MW:238.284463405609
CID:485208
PubChem ID:12296135
Update Time:2025-04-19

9-Acridinamine, 4-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 9-Acridinamine, 4-methoxy-N-methyl-
    • 4-methoxy-N-methylacridin-9-amine
    • DTXSID70485567
    • 61299-61-4
    • Inchi: 1S/C15H14N2O/c1-16-14-10-6-3-4-8-12(10)17-15-11(14)7-5-9-13(15)18-2/h3-9H,1-2H3,(H,16,17)
    • InChI Key: NIUCPTBPQHWCIT-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC2C1=NC1C=CC=CC=1C=2NC

Computed Properties

  • Exact Mass: 238.11072
  • Monoisotopic Mass: 238.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 34.2Ų

Experimental Properties

  • PSA: 34.15
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